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Compound of Interest

Compound Name: Selenocystamine dihydrochloride

Cat. No.: B1257017

Selenocystamine Dihydrochloride: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties

This document provides a technical summary of Selenocystamine dihydrochloride, a
selenium-containing organic compound with applications in biochemical research. The
following table outlines its fundamental chemical identifiers and properties.

Property Value Citation
CAS Number 3542-13-0 [1][2][3]
Molecular Weight 318.99 g/mol [1112][3]
Molecular Formula C4H14CI2N2Se2

2,2'-diselenobis-Ethanamine
Synonyms _ [1][3]
hydrochloride (1:2)

Appearance Yellow to orange powder [1]

Solubility Soluble in water [1]
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Applications in Research

Selenocystamine dihydrochloride has been utilized in several areas of biochemical and
virological research. Its primary reported applications include:

e Enzyme Inhibition: It has been identified as an inhibitor of the particle-associated RNA-
dependent RNA polymerase in both influenza A and B viruses.[4] This inhibitory action is
immediate upon addition to the enzymatic assay.[4]

e Enzyme Activity Assays: The compound has been used to investigate its effect on the in vitro
activity of PP2A phosphatase.

o Catalysis: It has been employed as a catalyst for the disulfide-cleaving reagent, dithiothreitol
(DTT).

Experimental Protocols

While detailed, contemporary step-by-step protocols for the use of Selenocystamine
dihydrochloride are not readily available in the public domain, summaries of experimental
methodologies can be extracted from the literature.

Inhibition of Influenza Virus RNA-Dependent RNA
Polymerase

An early study demonstrated the inhibitory effect of Selenocystamine dihydrochloride on the
RNA-dependent RNA polymerase of various influenza virus strains.[4] The general
methodology is outlined below.

Objective: To determine the inhibitory effect of Selenocystamine dihydrochloride on the
RNA-dependent RNA polymerase activity associated with influenza virus particles.

Methodology Summary:

 Virus Preparation: Influenza virus strains (e.g., influenza B/LEE/40, influenza A/IWSN/34) are
purified.
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o Polymerase Assay: An in vitro RNA-dependent RNA polymerase assay is established using
the purified virus particles as the source of the enzyme.

« Inhibitor Addition: Selenocystamine dihydrochloride is introduced into the assay at various
concentrations. A concentration of 0.003 mM was shown to inhibit the polymerase activity.[4]

o Activity Measurement: The polymerase activity is measured, likely through the incorporation
of radiolabeled nucleotides into RNA.

o Reversibility Studies: To determine if the inhibition is reversible, a rescue agent such as [3-
mercaptoethanol (e.g., at 0.06 mM) can be added to the inhibited reaction.[4] Alternatively,
the virus-inhibitor mixture can be subjected to dialysis.[4]

Preparation of Stock and Working Solutions

For in vitro and in vivo experiments, proper solubilization of Selenocystamine
dihydrochloride is crucial.

In Vitro Stock Solution Preparation:

o For aqueous stock solutions, dissolve the compound in water. If needed, filter-sterilize the
solution using a 0.22 um filter before use.[5]

e For organic stock solutions, Dimethyl sulfoxide (DMSO) can be used.[5]
In Vivo Formulation (Example):

A multi-solvent system may be required for achieving a clear solution for animal studies. An
example formulation involves a sequential addition of solvents:

10% DMSO

40% PEG300

5% Tween-80

45% Saline
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It is recommended to prepare a stock solution in DMSO first and then add the co-solvents

sequentially.[5]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for assessing the inhibitory activity of
Selenocystamine dihydrochloride on influenza RNA-dependent RNA polymerase.
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Caption: Workflow for Influenza Polymerase Inhibition Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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